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Compound of Interest

Compound Name: TUG-905

CAS No.: 1390641-90-3

Cat. No.: B611511

Get Quote

Introduction

TUG-905 is a potent and selective synthetic agonist for the G protein-coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFA1). GPR40 is highly expressed in

pancreatic β-cells and enteroendocrine cells, where it plays a crucial role in modulating insulin

and incretin secretion in response to fatty acids. The activation of GPR40 is a key mechanism

for enhancing glucose-stimulated insulin secretion (GSIS), making it an attractive therapeutic

target for type 2 diabetes. Additionally, GPR40 is expressed in the hypothalamus and is

implicated in the central regulation of energy homeostasis and inflammation.

These application notes provide detailed protocols for the in vivo use of TUG-905 in rodent

models to investigate both its metabolic and central nervous system effects.

Mechanism of Action: GPR40 Signaling
TUG-905 acts as an agonist at the GPR40 receptor. Upon binding, it primarily activates the

Gαq signaling pathway. This stimulates phospholipase C (PLC), leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 triggers the release of calcium (Ca2+) from the endoplasmic reticulum, and the

subsequent rise in intracellular calcium is a primary driver for insulin granule exocytosis from
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pancreatic β-cells. In enteroendocrine cells, this pathway stimulates the release of incretin

hormones such as glucagon-like peptide-1 (GLP-1).
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Figure 1: GPR40 signaling pathway activated by TUG-905.

Quantitative Data Summary
The following tables summarize the known in vitro potency of TUG-905 and provide a

compilation of in vivo dosing parameters for TUG-905 and other representative GPR40

agonists, which can be used as a reference for experimental design.

Table 1: In Vitro Activity of TUG-905

Compound Target Assay
Potency
(pEC50)

Cell Line Reference

TUG-905 GPR40
Calcium

Mobilization
7.03

Neuro2a

(murine

neuroblastom

a)

MedChemEx

press[1]

Table 2: Representative In Vivo Dosing Parameters for GPR40 Agonists

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b611511/docs?utm_src=pdf-body-img#application-notes-tug-905-for-in-vivo-research
https://www.benchchem.com/product/b611511/docs?utm_src=pdf-body#application-notes-tug-905-for-in-vivo-research
https://www.benchchem.com/product/b611511/docs?utm_src=pdf-body#application-notes-tug-905-for-in-vivo-research
https://www.benchchem.com/product/b611511/docs?utm_src=pdf-body#application-notes-tug-905-for-in-vivo-research
https://www.benchchem.com/product/b611511/docs?utm_src=pdf-body#application-notes-tug-905-for-in-vivo-research
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Delivery_of_GPR40_Agonists.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d

Species Model Dose Route
Key
Findings

Referenc
e

TUG-905
Mouse

(Swiss)
Normal

1.0 mM

(2.0 µL)
i.c.v.

Reduced

body mass,

increased

hypothala

mic POMC

mRNA.

Dragano

NRV, et al.

2017[1]

TAK-875 Rat Normal 10 mg/kg p.o.

Potent

glucose-

lowering

effect in

OGTT.

Tsujihata

K, et al.

2011

AMG 837
Rat

(Zucker)

Obese,

Diabetic
3-30 mg/kg p.o.

Lowered

glucose

excursions

in OGTT.

Lin DC, et

al. 2011[2]

AM-1638 Mouse

Diet-

Induced

Obese

30-60

mg/kg
p.o.

Improved

glucose

tolerance.

Luo J, et

al. 2012

T-3601386 Mouse

Diet-

Induced

Obese

1-10 mg/kg p.o.

Reduced

food intake

and body

weight.

Ueno H, et

al. 2019[3]

Experimental Protocols
Two primary protocols are provided for distinct research applications of TUG-905: one for

central administration to study energy homeostasis and another for oral administration to

assess metabolic effects in a model of type 2 diabetes.

Protocol 1: Intracerebroventricular (i.c.v.) Administration
for Central Homeostasis Studies
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This protocol is based on the published study by Dragano et al. (2017) and is designed to

assess the effects of TUG-905 on centrally-mediated energy balance and neuroinflammation.

[1]

Objective: To evaluate the effect of direct central nervous system administration of TUG-905 on

body weight, food intake, and hypothalamic gene expression.

Workflow Diagram
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Figure 2: Workflow for i.c.v. administration of TUG-905.

Materials:

TUG-905
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Vehicle (e.g., sterile artificial cerebrospinal fluid, aCSF)

Male Swiss mice (6 weeks old)

Stereotaxic surgery equipment

Implantable guide cannula targeting a lateral ventricle

Hamilton syringe (or similar microinjection system)

Metabolic cages (for accurate food intake measurement)

Procedure:

Animal Preparation:

Acclimatize male Swiss mice (6 weeks old) to the housing facility for at least one week.

Perform stereotaxic surgery to implant a guide cannula into a lateral ventricle. Allow

animals to recover for a minimum of 7 days post-surgery.

Compound Preparation:

Prepare a 1.0 mM stock solution of TUG-905 in the chosen vehicle. Ensure complete

dissolution.

Prepare a vehicle-only solution for the control group.

Administration:

On Day 1, begin twice-daily intracerebroventricular (i.c.v.) injections.

Gently restrain the mouse and connect the injection needle to the implanted cannula.

Infuse 2.0 µL of either the 1.0 mM TUG-905 solution or vehicle over a period of 1-2

minutes.

Leave the injector in place for an additional minute to prevent backflow.
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Repeat the injection approximately 8-12 hours later.

Continue this regimen for a total of 6 days.

Monitoring and Data Collection:

Measure body weight and food intake daily at the same time each day.

Endpoint Analysis:

At the end of the 6-day treatment period, euthanize the animals via an approved method.

Rapidly dissect and collect the hypothalamus.

Process the tissue for downstream analysis, such as quantitative PCR (qPCR) to measure

mRNA levels of target genes (e.g., POMC, IL-6, IL-10).

Protocol 2: Oral Gavage (p.o.) Administration for
Metabolic Studies (OGTT)
This protocol is a representative method adapted from common practices for GPR40 agonists

like TAK-875 and AMG 837.[2][4] It is designed to assess the efficacy of TUG-905 in improving

glucose tolerance in a diet-induced obese (DIO) mouse model.

Objective: To evaluate the effect of acute oral administration of TUG-905 on glucose

homeostasis during an Oral Glucose Tolerance Test (OGTT).

Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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